Cas no 7436-85-3 (2-Propenenitrile, 3,3-dichloro-)

• Product Name: 2-Propenenitrile, 3,3-dichloro-
• CAS No: 7436-85-3
• MF: C₃HCl₂N
• MW: 121.952738523483
• CID: 530823
• PubChem ID: 11535554
• Update Time: 2025-04-19

2-Propenenitrile, 3,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3,3-dichloro-
• 3,3-Dichloroacrylonitrile
• 3,3-dichloroprop-2-enenitrile
• 7436-85-3
• KUOHXNJVGHDRIZ-UHFFFAOYSA-N
• DTXSID30468154
• dichloroacrylonitrile
• SCHEMBL127573

• Inchi： 1S/C3HCl2N/c4-3(5)1-2-6/h1H
• InChI Key： KUOHXNJVGHDRIZ-UHFFFAOYSA-N
• SMILES： Cl/C(=C/C#N)/Cl

Computed Properties

• Exact Mass: 120.9486044g/mol
• Monoisotopic Mass: 120.9486044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals